Cas no 301228-96-6 (2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-propoxyphenyl)acetamide)

2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-propoxyphenyl)acetamide structure

301228-96-6 structure

Product Name:2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-propoxyphenyl)acetamide

CAS No:301228-96-6

MF:C₂₀H₁₉F₃N₂O₃S

MW:424.436674356461

CID:5912729

PubChem ID:2856384

Update Time:2025-07-13

2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-propoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-propoxyphenyl)acetamide
- AKOS016317480
- Z56843042
- F0270-0011
- BIM-0026421.P001
- 301228-96-6
- AKOS000534402
- EU-0036832
- SR-01000420052
- 2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]-N-(2-propoxyphenyl)acetamide
- SR-01000420052-1
- 2(3-OXO-6-TRI-F-ME-3,4-DIHYDRO-2H-BENZO(1,4)THIAZIN-2-YL)-N(PROPOXY-PH)ACETAMIDE
- CBMicro_026541
- 2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(2-propoxyphenyl)acetamide
- 2-(3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)-N-(2-propoxyphenyl)acetamide
- 2H-1,4-Benzothiazine-2-acetamide, 3,4-dihydro-3-oxo-N-(2-propoxyphenyl)-6-(trifluoromethyl)-
- Inchi： 1S/C20H19F3N2O3S/c1-2-9-28-15-6-4-3-5-13(15)24-18(26)11-17-19(27)25-14-10-12(20(21,22)23)7-8-16(14)29-17/h3-8,10,17H,2,9,11H2,1H3,(H,24,26)(H,25,27)
- InChI Key： JNWCWSVRBZMXSB-UHFFFAOYSA-N
- SMILES： S1C2=CC=C(C(F)(F)F)C=C2NC(=O)C1CC(NC1=CC=CC=C1OCCC)=O

Computed Properties

Exact Mass: 424.10684813g/mol
Monoisotopic Mass: 424.10684813g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 6
Complexity: 590
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 92.7Å²

Experimental Properties

Density: 1.337±0.06 g/cm3(Predicted)
Boiling Point: 589.8±50.0 °C(Predicted)
pka: 11.80±0.40(Predicted)

2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-propoxyphenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0270-0011-2μmol	2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(2-propoxyphenyl)acetamide	301228-96-6	90%+	2μmol	$57.0	2023-08-01
Life Chemicals	F0270-0011-5μmol	2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(2-propoxyphenyl)acetamide	301228-96-6	90%+	5μmol	$63.0	2023-08-01
Life Chemicals	F0270-0011-10μmol	2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(2-propoxyphenyl)acetamide	301228-96-6	90%+	10μmol	$69.0	2023-08-01
Life Chemicals	F0270-0011-20μmol	2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(2-propoxyphenyl)acetamide	301228-96-6	90%+	20μmol	$79.0	2023-08-01
Life Chemicals	F0270-0011-1mg	2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(2-propoxyphenyl)acetamide	301228-96-6	90%+	1mg	$54.0	2023-08-01
Life Chemicals	F0270-0011-2mg	2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(2-propoxyphenyl)acetamide	301228-96-6	90%+	2mg	$59.0	2023-08-01
Life Chemicals	F0270-0011-3mg	2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(2-propoxyphenyl)acetamide	301228-96-6	90%+	3mg	$63.0	2023-08-01
Life Chemicals	F0270-0011-4mg	2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(2-propoxyphenyl)acetamide	301228-96-6	90%+	4mg	$66.0	2023-08-01
Life Chemicals	F0270-0011-5mg	2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(2-propoxyphenyl)acetamide	301228-96-6	90%+	5mg	$69.0	2023-08-01
Life Chemicals	F0270-0011-10mg	2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(2-propoxyphenyl)acetamide	301228-96-6	90%+	10mg	$79.0	2023-08-01